N-(1-hydroxy-2,2-dimethoxyethyl)prop-2-enamide

• IUPAC Name: N-(1-hydroxy-2,2-dimethoxyethyl)prop-2-enamide
• InChI: InChI=1S/C7H13NO4/c1-4-5(9)8-6(10)7(11-2)12-3/h4,6-7,10H,1H2,2-3H3,(H,8,9)
• InChI Key: XWQDTJROXGIDKW-UHFFFAOYSA-N
• Canonical SMILES: COC(C(NC(=O)C=C)O)OC
• Molecular Formula: C7H13NO4
• DSSTOX Substance ID: DTXSID90400611
• Molecular Weight: 175.18 g/mol
• CAS No.: 112642-92-9

Description

This compound is known for its anti-inflammatory properties and has been studied for various applications in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions: Metiazinic acid can be synthesized through several methods. One common synthetic route involves the reaction of 10-methylphenothiazine with chloroacetic acid in the presence of a base such as potassium hydroxide. The reaction is typically carried out in ethanol and requires heating for about 16 hours .

Industrial Production Methods: Industrial production of metiazinic acid follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems helps in scaling up the production process .

Chemical Reactions Analysis

Types of Reactions: Metiazinic acid undergoes various chemical reactions, including oxidation, reduction, and substitution reactions .

Common Reagents and Conditions:

Oxidation: Metiazinic acid can be oxidized using reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: Substitution reactions often involve nucleophiles such as amines or thiols.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of metiazinic acid can lead to the formation of radical zwitterions with distinct optical absorption bands .

Scientific Research Applications

Metiazinic acid has been extensively studied for its applications in various fields:

Chemistry: It is used as a reagent in organic synthesis and as a standard in analytical chemistry.

Biology: Metiazinic acid has shown potential in targeting RNA molecules, making it useful in genetic research and molecular biology.

Medicine: Due to its anti-inflammatory properties, metiazinic acid is being explored for the treatment of inflammatory diseases and certain types of cancer.

Industry: It is used in the production of pharmaceuticals and as an intermediate in the synthesis of other chemical compounds.

Mechanism of Action

Metiazinic acid exerts its effects primarily through the inhibition of cyclooxygenase enzymes (COX-1 and COX-2), which are involved in the synthesis of prostaglandins . By inhibiting these enzymes, metiazinic acid reduces inflammation and pain. Additionally, it has been shown to interact with RNA molecules, potentially disrupting the formation of disease-causing microRNAs .

Comparison with Similar Compounds

Metiazinic acid belongs to the class of phenothiazines, which are known for their diverse pharmacological activities . Similar compounds include:

Chlorpromazine: Used as an antipsychotic medication.

Promethazine: Used as an antihistamine and antiemetic.

Thioridazine: Used as an antipsychotic.

Uniqueness: What sets metiazinic acid apart is its dual role as an anti-inflammatory agent and its potential in targeting RNA molecules, making it a versatile compound in both medicinal and research applications .